Cas no 821768-57-4 (5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-2-tridecyl-)

5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-2-tridecyl- structure
821768-57-4 structure
Product Name:5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-2-tridecyl-
CAS No:821768-57-4
MF:C22H34O2S
MW:362.569165706635
CID:697587
PubChem ID:71419990
Update Time:2025-04-19

5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-2-tridecyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-2-tridecyl-
    • 2-tridecyl-2,3-dihydro-4,1-benzoxathiepin-5-one
    • 821768-57-4
    • DTXSID30839204
    • 2-Tridecyl-2,3-dihydro-5H-4,1-benzoxathiepin-5-one
    • Inchi: 1S/C22H34O2S/c1-2-3-4-5-6-7-8-9-10-11-12-15-19-18-24-22(23)20-16-13-14-17-21(20)25-19/h13-14,16-17,19H,2-12,15,18H2,1H3
    • InChI Key: UEMUWEXYRJQKEO-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=O)OCC1CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 362.22795150g/mol
  • Monoisotopic Mass: 362.22795150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 51.6Ų
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